Cas no 26864-88-0 (1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-)

1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)- structure
26864-88-0 structure
Product name:1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-
CAS No:26864-88-0
MF:C9H18N2S2
MW:218.38262
CID:280157
PubChem ID:213676

1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-
    • 2-methyl-4-propan-2-ylpiperazine-1-carbodithioic acid
    • 4-Isopropyl-2-methyl-1-piperazinecarbodithioic acid
    • BRN 0513014
    • 26864-88-0
    • 1-Piperazinecarbodithioic acid, 4-isopropyl-2-methyl-
    • 2-methyl-4-(propan-2-yl)piperazine-1-carbodithioic acid
    • DTXSID70949659
    • Inchi: InChI=1S/C9H18N2S2/c1-7(2)10-4-5-11(9(12)13)8(3)6-10/h7-8H,4-6H2,1-3H3,(H,12,13)
    • InChI Key: KRIAJTKEWDHGEE-UHFFFAOYSA-N
    • SMILES: CC(N1CCN(C(=S)S)C(C)C1)C

Computed Properties

  • Exact Mass: 218.09134
  • Monoisotopic Mass: 218.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6Ų
  • XLogP3: 2

Experimental Properties

  • Density: 1.106
  • Boiling Point: 274.3°Cat760mmHg
  • Flash Point: 119.7°C
  • Refractive Index: 1.56
  • PSA: 6.48

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